Cas no 39101-54-7 (3,5-Dimethylphenylacetonitrile)

3,5-Dimethylphenylacetonitrile Properties

Names and Identifiers

• 2-(3,5-Dimethylphenyl)acetonitrile
• 3,5-Dimethylbenzyl cyanide
• 3,5-Dimethylphenylacetonitrile
• 3,5-dimethylBenzeneacetonitrile
• Benzeneacetonitrile,3,5-dimethyl
• (3,5-Dimethylphenyl)acetonitrile
• Benzeneacetonitrile, 3,5-dimethyl-
• LMUKNQSVBFEUKR-UHFFFAOYSA-N
• (3,5-Dimethyl-phenyl)-acetonitrile
• 2-(3,5-dimethylphenyl)ethanenitrile
• 3.5-Dimethylphenylacetonitril
• 3,5-dimethylphenylethanenitrile
• 3,5-dimethylphenyl-acetonitrile
• Jsp006800
• EBD21313
• (
• W-106457
• (3,5-Dimethylphenyl)acetonitrile #
• MFCD00060304
• EN300-42383
• 35-Dimethylphenylacetonitrile
• 39101-54-7
• SCHEMBL1823353
• NS00030514
• s10185
• AS-54455
• SY017004
• FT-0614701
• F3122-0062
• Z274447884
• EINECS 254-292-1
• BB 0222346
• AKOS002217604
• DTXSID80192351
• D-Glutamic Acid 1-(1,1-Dimethylethyl) Ester
• STK661462
• 3,5-Dimethyl-benzeneacetonitrile; (3,5-Xylyl)acetonitrile; (3,5-Dimethylphenyl)acetonitrile;
• 3 pound not5-DimethylbenzylCyanide
• DB-022103
• +Expand

• MDL： MFCD00060304
• InChIKey： LMUKNQSVBFEUKR-UHFFFAOYSA-N
• Inchi： 1S/C10H11N/c1-8-5-9(2)7-10(6-8)3-4-11/h5-7H,3H2,1-2H3
• SMILES： N#CC([H])([H])C1C([H])=C(C([H])([H])[H])C([H])=C(C([H])([H])[H])C=1[H]
• BRN： 2573956

Computed Properties

• Exact Mass: 145.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 145.089
• Heavy Atom Count: 11
• Complexity: 155
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• LogP: 2.36948
• PSA: 23.79000
• Refractive Index: 1.524
• Boiling Point: 254.5 ℃ at 760 mmHg
• Melting Point: 41-44°C
• Flash Point: 170°C/20mm
• Color/Form: solid
• Solubility: Not determined
• Density: 0.979

3,5-Dimethylphenylacetonitrile Security Information

• Safety Term：6.1
• Safety Instruction： S36/37
• Packing Group：III
• Packing Group：III
• Risk Phrases：R20/21/22
• Hazard Level：6.1
• Hazardous Material transportation number：3439
• PackingGroup：III
• Risk Phrases： R20/21/22: harmful by inhalation, skin contact and accidental swallowing.
• HazardClass：6.1

3,5-Dimethylphenylacetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides